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Compound of Interest

Compound Name: Tetrabromocatechol

Cat. No.: B147477

Essential Safety and Logistical Information for the Disposal of Tetrabromocatechol

Tetrabromocatechol is classified as a hazardous substance and requires careful handling and
disposal to ensure the safety of laboratory personnel and to maintain environmental
compliance.[1][2] This guide provides a procedural, step-by-step plan for its proper disposal.
Adherence to these procedures is critical for minimizing risks associated with skin and eye
irritation, as well as potential respiratory irritation.[3][4]

Immediate Safety Protocols

Before handling Tetrabromocatechol for disposal, ensure that the following personal
protective equipment (PPE) is worn:

o Eye Protection: Wear safety glasses with side shields or goggles.[1]
» Hand Protection: Wear protective gloves.[1]
o Skin Protection: Wear protective clothing to prevent skin contact.[1]

o Respiratory Protection: In case of inadequate ventilation or the creation of dust, use a
NIOSH/MSHA-approved respirator.[1]

In the event of a spill, prevent further leakage and avoid creating dust. The spilled material
should be mechanically taken up and placed in a suitable, labeled container for disposal.[1][2]
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Step-by-Step Disposal Procedure

Waste Identification and Classification:
o Tetrabromocatechol waste is considered hazardous chemical waste.

o Do not mix with other waste streams unless compatibility has been confirmed. It is
incompatible with strong oxidizing agents, strong bases, and water.[4][5]

Containerization:

o Use the original manufacturer's container for unused or expired Tetrabromocatechol
whenever possible.[6][7]

o If the original container is not available or compromised, use a compatible, leak-proof
container with a secure screw-on cap.[6][7][8] The container must be in good condition,
free from rust or leaks.[9]

o For chemically contaminated solid waste, such as gloves or absorbent paper, double-bag
the waste in clear plastic bags.[6]

Labeling:

o Clearly label the waste container as "Hazardous Waste" and identify the contents as
"Tetrabromocatechol".

o Include the date when the waste was first added to the container.

Storage:

[¢]

Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[8]

[¢]

Ensure the storage area is cool, dry, and well-ventilated.[1]

o

Utilize secondary containment, such as a lab tray, to capture any potential leaks.[6] The
secondary container should be capable of holding 110% of the volume of the primary
container.[6]
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» Disposal Request:

o Arrange for a hazardous waste collection through your institution's Environmental Health &
Safety (EH&S) department. Disposal should be carried out by an approved and licensed
waste disposal company.[1][4][5]

o Do not dispose of Tetrabromocatechol down the drain or in regular trash.[4]
o Empty Container Disposal:
o Empty Tetrabromocatechol containers must be triple-rinsed with a suitable solvent.[9][10]

o The rinsate from this process must be collected and disposed of as hazardous waste.[9]
[10]

o After triple-rinsing and air drying, deface the original label and dispose of the container as
non-hazardous waste, in accordance with institutional policies.[9][10]

Quantitative Data Summary

Specific quantitative disposal limits for Tetrabromocatechol are not well-established in the
provided documentation. Disposal regulations are primarily guided by general hazardous waste
principles.

Parameter Guideline Citation

o Not applicable. Do not dispose
pH Range for Drain Disposal _ [4]
of down the drain.

Partially filled containers may
Satellite Accumulation Time remain in an SAA for up to one
Limit year. Full containers must be

removed within three days.

Satellite Accumulation Quantity  Typically up to 55 gallons of 6]

Limit hazardous waste.

Experimental Protocols
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The procedures outlined above are based on standard hazardous waste management
protocols and information from safety data sheets. No experimental protocols for the treatment
or neutralization of Tetrabromocatechol were found in the provided search results. The
recommended procedure is collection and disposal via a licensed hazardous waste facility.

Disposal Workflow for Solid Tetrabromocatechol
Waste
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Preparation

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Containerization

Place solid Tetrabromocatechol waste
in a compatible, sealed container.

Securely seal

Label container with
'Hazardous Waste' and contents.

Storage

Store in a designated
Satellite Accumulation Area (SAA).

'

Use secondary containment.

Disposal
y

Contact Environmental Health & Safety (EH&S)
for waste pickup.

'

Waste transported by
an approved disposal company.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of solid Tetrabromocatechol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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